2-Methoxyethyl 5-[(4-bromophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 5-[(4-bromophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H19BrO5/c1-13-19(20(22)24-10-9-23-2)17-11-16(7-8-18(17)26-13)25-12-14-3-5-15(21)6-4-14/h3-8,11H,9-10,12H2,1-2H3
• InChI Key: OCJOAKVBKXNYGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC3=CC=C(C=C3)Br)C(=O)OCCOC
• Molecular Formula: C20H19BrO5
• Molecular Weight: 419.3 g/mol
• CAS No.: 307551-93-5

Description

“2-Methoxyethyl 5-[(4-bromophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate” is a chemical compound with the molecular formula C20H19BrO5. It has a molecular weight of 419.271. This compound is intended for research use only and is not intended for human or veterinary use.

Scientific Research Applications

• Synthesis and Chemical Reactions : The study by Kammel et al. (2015) describes reactions of brominated benzolactone/lactam with other compounds, showcasing the chemical versatility and potential synthetic applications of brominated benzofuran derivatives.

• Formation of Complex Compounds : In a study by Zhuo et al. (1995), the formation of complex compounds from reactions involving similar bromo and ethoxy compounds indicates the potential for creating diverse molecular structures using this class of chemicals.

• Role in Inhibiting β-Amyloid Aggregation : Research by Choi et al. (2003) on the synthesis of a compound related to benzofuran as a β-amyloid aggregation inhibitor highlights potential therapeutic applications in treating conditions like Alzheimer's disease.

• Antimicrobial Properties : The study by Krawiecka et al. (2012) on derivatives of methyl benzofuran-carboxylate demonstrates the antimicrobial properties of such compounds, suggesting potential applications in developing new antimicrobial agents.

• Pharmacological Applications : Hocková et al. (2003) discuss the synthesis of pyrimidine derivatives with antiviral activity, indicating the potential of benzofuran derivatives in pharmacological applications.

• Cancer Treatment and Photodynamic Therapy : A study by Pişkin et al. (2020) discusses the synthesis of phthalocyanine derivatives for potential use in cancer treatment and photodynamic therapy, showing the applicability of benzofuran derivatives in advanced medical therapies.

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. The mechanism of action typically refers to how a compound interacts with biological systems, which is often determined through experimental studies.